Cas no 1261534-39-7 (3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261534-39-7
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 4791362
• Update Time: 2025-10-19

3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7F6NO/c14-12(15,16)10-5-9(6-20-7-10)8-1-3-11(4-2-8)21-13(17,18)19/h1-7H
• InChI Key： STNNEAWCYUTGQN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261534-39-7): An Overview of Its Properties and Applications

3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261534-39-7) is a highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a potential therapeutic agent and as a building block for the synthesis of more complex molecules.

The molecular structure of 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a trifluoromethyl group at the 5-position and a 4-trifluoromethoxyphenyl group at the 3-position. The presence of these fluorinated moieties imparts unique chemical and physical properties to the compound, making it an attractive candidate for various applications.

In recent years, the interest in fluorinated compounds has surged due to their favorable pharmacological properties, such as enhanced metabolic stability, improved lipophilicity, and altered binding affinities to biological targets. 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is no exception, and its unique structure has been explored in several studies for its potential therapeutic benefits.

One of the key areas of research involving 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is its potential as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound can act as a potent inhibitor of certain kinases, which are crucial enzymes involved in cell signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Moreover, the compound's ability to modulate receptor activity has been investigated in the context of neurological disorders. Research has demonstrated that 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine can interact with specific neurotransmitter receptors, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The precise mechanism by which this interaction occurs is still under investigation, but preliminary results are encouraging.

In addition to its therapeutic potential, 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine has also been studied for its use as a building block in organic synthesis. The presence of multiple functional groups on the molecule allows for a wide range of chemical transformations, making it a valuable intermediate in the synthesis of more complex organic compounds. This versatility has led to its use in the development of novel materials and pharmaceuticals.

The physical properties of 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for understanding its behavior in various chemical reactions and formulations. For example, its solubility in common organic solvents makes it easy to handle and process in laboratory settings.

Safety considerations are also an important aspect when working with any chemical compound. While 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is not classified as a hazardous material, it is essential to follow standard laboratory safety protocols when handling it. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

In conclusion, 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261534-39-7) is a multifaceted compound with significant potential in both medicinal chemistry and organic synthesis. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.